Cas no 1806863-10-4 (4-(Aminomethyl)-6-(difluoromethyl)-2-methoxy-3-nitropyridine)

• Product Name: 4-(Aminomethyl)-6-(difluoromethyl)-2-methoxy-3-nitropyridine
• CAS No: 1806863-10-4
• MF: C₈H₉F₂N₃O₃
• MW: 233.172168493271
• CID: 4804049
• Update Time: 2025-10-30

4-(Aminomethyl)-6-(difluoromethyl)-2-methoxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-6-(difluoromethyl)-2-methoxy-3-nitropyridine

• Inchi： 1S/C8H9F2N3O3/c1-16-8-6(13(14)15)4(3-11)2-5(12-8)7(9)10/h2,7H,3,11H2,1H3
• InChI Key： ZPUKUSCKXRGFBQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CN)C(=C(N=1)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 0.5
• Topological Polar Surface Area: 94

Additional information on 4-(Aminomethyl)-6-(difluoromethyl)-2-methoxy-3-nitropyridine

Introduction to 4-(Aminomethyl)-6-(difluoromethyl)-2-methoxy-3-nitropyridine (CAS No. 1806863-10-4)

4-(Aminomethyl)-6-(difluoromethyl)-2-methoxy-3-nitropyridine, identified by its CAS number 1806863-10-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine class, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and applications in drug development. The unique structural features of this molecule, including its aminomethyl, difluoromethyl, methoxy, and nitro substituents, contribute to its remarkable chemical properties and potential therapeutic benefits.

The significance of this compound lies in its versatility as a building block in synthetic chemistry. The presence of an aminomethyl group (-CH₂NH₂) provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological properties. Additionally, the difluoromethyl group (-CF₂) is known to enhance metabolic stability and binding affinity, making it a valuable moiety in drug design. The methoxy (-OCH₃) and nitro (-NO₂) groups further modulate the electronic and steric properties of the molecule, influencing its reactivity and biological activity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Pyridine derivatives, such as 4-(Aminomethyl)-6-(difluoromethyl)-2-methoxy-3-nitropyridine, have emerged as promising candidates in this endeavor. The compound’s ability to interact with biological targets at the molecular level has opened up new avenues for treating various diseases, including cancer, infectious disorders, and inflammatory conditions.

One of the most compelling aspects of this compound is its potential application in oncology research. Pyridine-based molecules have shown promise as kinase inhibitors, which are critical in targeting abnormal cell growth. The structural features of 4-(Aminomethyl)-6-(difluoromethyl)-2-methoxy-3-nitropyridine make it a suitable candidate for developing inhibitors that selectively target specific kinases involved in cancer progression. Preliminary studies have suggested that derivatives of this compound exhibit inhibitory activity against certain tyrosine kinases, which are overexpressed in many cancer types.

Moreover, the compound’s chemical stability and bioavailability make it an attractive candidate for clinical development. The difluoromethyl group enhances the metabolic stability of the molecule, reducing the likelihood of rapid degradation in vivo. This property is particularly important for drug candidates that require prolonged half-life to maintain therapeutic efficacy. Additionally, the presence of polar functional groups such as the aminomethyl and methoxy groups improves solubility, facilitating better absorption and distribution within the body.

The pharmaceutical industry has been increasingly interested in exploring novel scaffolds for drug discovery. Pyridine derivatives offer a rich structural diversity that can be leveraged to develop drugs with unique mechanisms of action. The synthesis of analogs based on 4-(Aminomethyl)-6-(difluoromethyl)-2-methoxy-3-nitropyridine has led to several promising lead compounds that are currently undergoing further investigation. These studies aim to optimize potency, selectivity, and pharmacokinetic profiles before moving into clinical trials.

In academic research, this compound has been utilized as a key intermediate in synthesizing more complex molecules with potential therapeutic applications. Its reactivity allows for the introduction of various functional groups at different positions on the pyridine ring, enabling the creation of libraries of compounds for high-throughput screening. This approach has been instrumental in identifying novel bioactive molecules that could serve as future drugs.

The role of computational chemistry and molecular modeling has also been pivotal in understanding the interactions between 4-(Aminomethyl)-6-(difluoromethyl)-2-methoxy-3-nitropyridine and biological targets. These techniques have helped researchers predict binding affinities and optimize molecular structures for improved efficacy. By leveraging computational tools alongside traditional experimental methods, scientists can accelerate the drug discovery process significantly.

Future directions in research may focus on exploring the pharmacological properties of this compound further. Investigating its interactions with various enzymes and receptors could provide insights into its potential therapeutic applications beyond oncology. Additionally, studying its behavior in preclinical models will be essential to assess its safety profile and dosing requirements before human trials.

The development of novel pharmaceuticals is a complex and multifaceted process that requires collaboration across multiple disciplines. Chemists play a crucial role in designing molecules with desired properties, while biologists provide insights into their biological activity. Pharmacologists work on optimizing drug formulations for clinical use, ensuring that they are both effective and safe.

In conclusion,4-(Aminomethyl)-6-(difluoromethyl)-2-methoxy-3-nitropyridine (CAS No. 1806863-10-4) represents a significant advancement in medicinal chemistry with potential applications across various therapeutic areas. Its unique structural features make it a versatile tool for drug development, offering opportunities to discover new treatments for diseases such as cancer and inflammatory disorders. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in future pharmaceutical innovations.